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For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the critical first step of Quina tool manufacturing: the
procurement of raw materials. Understanding the geological sourcing, material properties, and
analytical characterization of these raw materials is fundamental to appreciating the
technological prowess of Neanderthals and provides a valuable comparative framework for
modern material sourcing and analysis in diverse scientific fields, including drug development
where raw material purity and consistency are paramount.

The Quina Mousterian, a distinct Middle Paleolithic industry, is characterized by the production
of specific tool types, notably thick, convex scrapers, through a specialized knapping
technique. The success of this technology was intrinsically linked to the careful selection and
procurement of high-quality siliceous sedimentary rocks, primarily chert and flint.

Raw Material Properties: The Foundation of Quina
Technology

The selection of raw materials for Quina tool production was not arbitrary. Neanderthals
demonstrated a sophisticated understanding of the mechanical properties of different stones,
favoring those with predictable fracture mechanics. The primary raw materials, chert and flint,
are microcrystalline or cryptocrystalline varieties of quartz (silicon dioxide, SiOz). Their
suitability for knapping is determined by a combination of physical and chemical characteristics.
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Physical and Mechanical Properties

The ideal raw material for Quina tools possessed a high degree of isotropy, allowing for
controlled conchoidal fracture, which is essential for producing sharp, durable edges. Key
properties are summarized in the table below.

Typical Value for Significance in Quina Tool
Property . .
Chert/Flint Manufacturing
High hardness ensures the
Hardness (Mohs Scale) 6.5-7 durability of the tool's working
edge during use.
Produces sharp, curved
surfaces, which are
) characteristic of flintknapping
Fracture Conchoidal

and essential for creating
effective cutting and scraping

tools.

A fine-grained texture results in

) a more predictable and
o Cryptocrystalline to ]
Grain Size ) ) smoother fracture, allowing for
Microcrystalline ]
greater control during the

knapping process.

Indicates resistance to fracture

initiation, a crucial factor for
Toughness ~1.5 ) o

tools subjected to significant

stress during use.

High compressive strength
Compressive Strength ~450 N/mm?2 contributes to the overall

robustness of the tool.

The density of the material
_ would have been a factor in its
Density 2.5-2.8g/lcm3
transport from the procurement

site.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Note: The values presented are representative of chert and flint. Specific values for materials
from Quina sites are not readily available in the literature and would require direct analysis of
archaeological assemblages.

Chemical Composition

While primarily composed of SiOz, the presence of trace elements and mineral inclusions in
chert and flint can influence their physical properties and provide crucial information about their
geological origin.

Element/Compound Typical Range Significance

The primary component,
**Silicon Dioxide (SiOz) ** >95% forming the microcrystalline

quartz matrix.

Influences the workability of

the material; heat treatment

Water (H20) Variable
can alter water content and
improve flaking quality.

) Can affect the color of the

Iron Oxides (e.g., Fe203) Trace amounts )

chert or flint.
] ] Present as impurities, often in
Aluminum Oxide (Al203) Trace amounts

clay mineral inclusions.

Can be present as inclusions
) ] or as part of the cortex,
Calcium Carbonate (CaCOs) Variable ) ]
affecting the homogeneity of

the material.

Crucial for geochemical

Trace Elements (e.g., Sr, Th, sourcing studies to pinpoint the
ppm levels : -
Cr, V) geological origin of the raw
material.

Note: This table provides a general overview. The precise elemental composition is highly
variable and specific to each geological source.
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Geological Sourcing and Procurement Strategies

Quina tool assemblages reveal a mixed procurement strategy, with evidence for the use of both
local and non-local raw materials. This suggests a deep knowledge of the landscape and a
planned approach to resource acquisition. The primary geological sources for the chert and flint
used in Quina tool production are sedimentary formations, particularly Cretaceous chalk and
limestone deposits.

Sourcing Locations

In Southwestern France, a key region for Quina Mousterian sites, the Mesozoic and Cenozoic
sedimentary environments provided abundant sources of high-quality flint.[1] Neanderthals
exploited both primary sources (outcrops) and secondary sources (e.g., riverbeds, valley
floors).[1] The Charente and Dordogne regions, in particular, are rich in Cenomanian and
Turonian cherts, which were extensively used.

Procurement Models

The decision-making process behind raw material procurement can be conceptualized as a
workflow involving several stages, from the identification of a need to the transport of the
selected material. This process was likely influenced by a variety of factors, including the
quality of the material, the distance to the source, and the intended use of the tools.

Caption: A logical model of the raw material procurement process for Quina tool manufacturing.

Experimental Protocols for Raw Material
Characterization

To reconstruct the procurement strategies and technological choices of Neanderthals,
archaeologists employ a range of analytical techniques to characterize the physical and
chemical properties of lithic artifacts and potential geological sources. The following are
detailed methodologies for key experiments.

Petrographic Analysis

Objective: To determine the mineralogical composition and microstructure of the chert or flint.
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Methodology:

o Sample Preparation: A thin section (approximately 30 pum thick) is prepared from a small,
non-diagnostic fragment of the artifact or a geological sample.

e Microscopic Examination: The thin section is examined under a polarizing petrographic
microscope.

e Data Collection: The following are documented:

o Mineral Composition: Identification of the primary silica minerals (microcrystalline quartz,
chalcedony, moganite) and any accessory minerals (e.g., calcite, hematite, clay minerals).

o Microstructure: Description of the texture, including grain size, shape, and orientation.

o Inclusions: Identification of any microfossils (e.g., foraminifera, radiolarians) or other
inclusions that can be diagnostic of the formation environment.

Data Analysis:
- Mineralogy
- Microstructure
- Microfossils

Interpretation of
Formation Environment

Sample Selection Thin Section Preparation Polarizing Petrographic
(Artifact fragment or Geological sample) (30 pm) Microscopy

Click to download full resolution via product page

Caption: Experimental workflow for petrographic analysis of siliceous raw materials.

Geochemical Analysis: Portable X-Ray Fluorescence
(PXRF)

Objective: To non-destructively determine the elemental composition of the raw material for
sourcing purposes.
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Methodology:

e Instrument Calibration: The pXRF analyzer is calibrated using certified geological reference
materials.

o Sample Preparation: The surface of the artifact or geological sample is cleaned to remove
any contaminants. A flat, unweathered surface is selected for analysis.

o Data Acquisition: The pXRF analyzer is placed in direct contact with the sample surface. X-
rays are emitted, and the resulting fluorescent radiation is measured. Multiple readings
(typically 3-5) are taken from different spots on the sample to ensure representative data.

» Data Processing: The spectral data is processed to determine the concentrations of major,
minor, and trace elements.

« Statistical Analysis: The elemental data from the artifacts is compared with data from
potential geological sources using multivariate statistical methods (e.g., Principal Component
Analysis, Discriminant Analysis) to identify likely procurement locations.

Geochemical Analysis: Laser Ablation-Inductively
Coupled Plasma-Mass Spectrometry (LA-ICP-MS)

Objective: To obtain high-precision trace and ultra-trace element data for high-resolution
sourcing studies.

Methodology:

o Sample Preparation: A small, clean fragment of the artifact or geological sample is mounted
in an epoxy resin block and polished.

¢ Instrumentation: The sample is placed in a laser ablation chamber coupled to an ICP-MS
instrument.

o Data Acquisition: A high-powered laser is focused on the sample surface, ablating a small
amount of material (typically a 50-100 um spot or line). The ablated material is transported
by a carrier gas into the plasma of the ICP-MS, where it is ionized and analyzed based on its
mass-to-charge ratio.
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o Data Calibration: The raw data is calibrated against certified reference materials to obtain
accurate quantitative concentrations of a wide range of trace elements.

o Data Analysis: The trace element "fingerprints” of the artifacts are compared to those of
geological sources to determine their origin with a high degree of confidence.

Sample Collection

@rchaeological Artifacts)— _(Geological Source Samples)

Analytifal Techniques
pXRF Analysis — LA-ICP-MS Analysis
(Non-destructive screening) (High-precision trace elements)

Data Processing & Interpretation

(Elemental Composition DataD

(Multivariate Statistical Analysis)

Identification of Raw Material Sources

Click to download full resolution via product page

Caption: An integrated workflow for the geochemical sourcing of archaeological chert and flint.

Scanning Electron Microscopy with Energy Dispersive
X-ray Spectroscopy (SEM-EDX)
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Objective: To obtain high-magnification images of the microstructure and elemental
composition of specific features within the raw material.

Methodology:

o Sample Preparation: A small, uncoated fragment of the artifact or geological sample is
mounted on an aluminum stub.

e Imaging: The sample is placed in the vacuum chamber of the SEM. A focused beam of
electrons is scanned across the surface, and the resulting secondary and backscattered
electron signals are used to generate high-resolution images of the microstructure.

» Elemental Analysis (EDX): The electron beam excites atoms in the sample, causing them to
emit characteristic X-rays. The EDX detector measures the energy of these X-rays to identify
the elements present and their relative abundance in a specific area of interest on the
sample.

o Data Interpretation: The images and elemental maps provide detailed information about the
mineral phases, inclusions, and any post-depositional alterations to the raw material.

Conclusion

The procurement of raw materials for Quina tool manufacturing was a complex and deliberate
process that highlights the cognitive and technological capabilities of Neanderthals. By
employing a multi-faceted analytical approach, researchers can reconstruct the "chaine
opératoire" of Quina technology, from the selection of raw materials to the final discard of the
tool. This in-depth understanding of prehistoric material science not only enriches our
knowledge of human evolution but also provides a compelling case study for the universal
principles of material selection, characterization, and quality control that are relevant across all
scientific and industrial disciplines. The methodologies outlined in this guide provide a robust
framework for the continued investigation of these fascinating artifacts and the hominins who
created them.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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